2-(3,5-difluorophenoxy)-3,3,3-trifluoropropan-1-amine

• IUPAC Name: 2-(3,5-difluorophenoxy)-3,3,3-trifluoropropan-1-amine
• InChI: InChI=1S/C9H8F5NO/c10-5-1-6(11)3-7(2-5)16-8(4-15)9(12,13)14/h1-3,8H,4,15H2
• InChI Key: BLEFJXONLOHTLA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)OC(CN)C(F)(F)F
• Molecular Formula: C9H8F5NO
• Molecular Weight: 241.16 g/mol

Description

The compound “2-(3,5-difluorophenoxy)-3,3,3-trifluoropropan-1-amine” is an organic molecule that contains a trifluoropropan-1-amine group attached to a difluorophenoxy group. The presence of multiple fluorine atoms suggests that it might have interesting chemical properties, as fluorine is highly electronegative and can significantly influence the chemical behavior of the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a trifluoropropan-1-amine group and a 3,5-difluorophenoxy group. The electronegativity of the fluorine atoms could result in interesting electronic properties.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the amine and ether functional groups, as well as the electronegative fluorine atoms. The amine group might undergo reactions typical of amines, such as acid-base reactions or nucleophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of fluorine atoms could result in high electronegativity and polarity.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of two different fragments, facilitated by a palladium catalyst. The success of SM coupling lies in its mild reaction conditions, functional group tolerance, and environmentally benign organoboron reagents. .

Mechanism of Action

Pharmacokinetics

Information regarding the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-(3,5-difluorophenoxy)-3,3,3-trifluoropropan-1-amine is currently unavailable . These properties, which impact the bioavailability of the compound, would need to be determined through pharmacokinetic studies.

Safety and Hazards

As with any chemical compound, handling “2-(3,5-difluorophenoxy)-3,3,3-trifluoropropan-1-amine” would require appropriate safety precautions. The specific hazards would depend on various factors such as the compound’s reactivity, toxicity, and volatility.

Future Directions

The study of fluorinated organic compounds is a vibrant field due to their potential applications in various areas such as pharmaceuticals, agrochemicals, and materials science. This compound, with its unique combination of functional groups, could be of interest in these areas.